Cas no 2098161-74-9 ((E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide)

• Product Name: (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide
• CAS No: 2098161-74-9
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5729362
• PubChem ID: 168450527
• Update Time: 2025-05-21

(E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2098161-74-9
• 5-Amino-1-(tert-butyl)-N-hydroxy-1H-pyrazole-4-carboximidamide
• 1H-Pyrazole-4-carboximidamide, 5-amino-1-(1,1-dimethylethyl)-N-hydroxy-
• (e)-5-amino-1-(tert-butyl)-n'-hydroxy-1h-pyrazole-4-carboximidamide
• (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide

• Inchi： 1S/C8H15N5O/c1-8(2,3)13-7(10)5(4-11-13)6(9)12-14/h4,14H,10H2,1-3H3,(H2,9,12)
• InChI Key： IXTNUUDWOVHLPE-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=NN(C=1N)C(C)(C)C)\N

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 366.6±52.0 °C(Predicted)
• pka: 14.46±0.50(Predicted)

Additional information on (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide

Introduction to (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide (CAS No. 2098161-74-9)

(E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide, also known by its CAS number 2098161-74-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide consists of a pyrazole ring substituted with an amino group, a tert-butyl group, and a hydroxyimino group. These functional groups contribute to the compound's stability and reactivity, making it suitable for further chemical modifications and derivatization. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake.

Recent studies have highlighted the potential of (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines suggests that this compound could be developed into a novel anticancer agent with minimal side effects on healthy cells.

The pharmacokinetic profile of (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide has also been investigated. In vitro and in vivo studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These findings support further clinical development and evaluation.

The safety profile of (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide is another critical aspect that has been extensively studied. Toxicity assessments in animal models have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. This safety profile is crucial for advancing the compound into clinical trials and eventual use in human patients.

In conclusion, (E)-5-amino-1-(tert-butyl)-N'-hydroxy-1H-pyrazole-4-carboximidamide (CAS No. 2098161-74-9) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure, combined with its favorable biological activities and safety profile, positions it as a valuable candidate for further research and clinical evaluation. Ongoing studies are expected to provide more insights into its potential applications and mechanisms of action, contributing to advancements in medicinal chemistry and pharmaceutical science.